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Compound of Interest

Compound Name: 5-Tert-butyl-2-chlorophenol
CAS No.: 20942-69-2
Cat. No.: B3433292
Get Quote
. J

Executive Safety Summary

5-Tert-butyl-2-chlorophenol (and its structural isomers like 2-chloro-4-tert-butylphenol)
presents a dual-hazard profile: corrosivity typical of halogenated phenols and enhanced
lipophilicity due to the tert-butyl group.[1] This combination allows the chemical to rapidly
penetrate the skin's lipid barrier while causing severe chemical burns, making standard
laboratory nitrile gloves insufficient for prolonged contact.

This guide defines the Zero-Permeation Protocol required for handling this compound,
prioritizing barrier integrity and respiratory isolation.[1]

Hazard Analysis & Risk Assessment

Derived from structural family data (Chlorinated tert-butylphenols, CAS Ref: 98-28-2 / 75007-
36-2)[1]
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Hazard Class GHS Classification Operational Implication

Causes severe burns and
) ) tissue destruction upon
Skin Corrosion Category 1B ]
contact.[1] Immediate

irreversible damage possible.

Harmful if absorbed.[1] The
o tert-butyl moiety increases
Acute Toxicity Category 4 (Dermal/Oral) i )
absorption rates vs. simple

chlorophenols.[1]

Risk of permanent blindness.
[1] Vapors can cause

Eye Damage Category 1 ]
lachrymation and corneal

clouding.

Toxic to aquatic life with long-
) o ) lasting effects.[1][2][3][4] All
Aquatic Toxicity Chronic Category 2
waste must be captured (Zero

Drain Disposal).

Critical Warning: The melting point of this family is often near ambient temperature (approx.
30-50°C). It may exist as a supercooled viscous liquid or a low-melting solid.[1] Heating it for
transfer dramatically increases vapor pressure and inhalation risk.

PPE Selection Guide: The Zero-Permeation Standard
A. Dermal Protection (Gloves)

Standard disposable nitrile gloves (4-6 mil) provide only incidental splash protection (<5
minutes). For synthesis, aliquoting, or spill cleanup, you must use a Laminate Barrier.
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Glove Type Material Breakthrough Time Usage Scenario

_ . MANDATORY for all
Laminate Film (e.g.,

Primary Layer (Inner) ) ) >480 mins handling >10 mL or
Silver Shield® / 4H®) _ _
heating operations.[1]

Provides mechanical
Secondary Layer Heavy Nitrile (min 8 ] protection for the inner
) >30 mins )
(Outer) mil) or Neoprene laminate glove and

grip dexterity.[1]

Forbidden for
) Disposable Nitrile ] immersion.[1]
Incidental Only <10 mins
(Double-gloved) Acceptable only for

handling closed vials.

B. Respiratory Protection

o Standard Operation: Work inside a certified Chemical Fume Hood (Face velocity: 100 fpm).

[1]
e Outside Hood / Spill Cleanup:

o Minimum: Half-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges + P100
pre-filter (if solid/dusty).[1]

o High Hazard (Heating/Aerosol): Full-face respirator (APF 50) to protect eyes from
corrosive vapors.[1]

C. Body & Eye Defense

e Eyes: Chemical Splash Goggles (Indirect Vent). Note: Face shields alone are insufficient for
vapors.[1]

o Body: Tyvek® Lab Coat (or chemically resistant apron) over standard cotton lab coat. Avoid
exposed skin at wrists/neck.

Visualization: PPE Decision Logic
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Start: Assess Operation

Physical State?

Heated/Solvent

Liquid / Molten / Heating

Solid / Crystalline Aerosol Risk / Spill

LEVEL 3: Respiratory

Weighing | Volume > 10 mL? Full Face Resp (OV/AG)
+ Level 2 Dermal

No (<10mL) \Yes (>10mL)

LEVEL 1: Standard LEVEL 2: High Barrier

Double Nitrile + Goggles Silver Shield Liners + Neoprene Outer
Fume Hood Required Tyvek Sleeves

Click to download full resolution via product page

Figure 1: PPE Selection Decision Tree based on physical state and volume.[1] Note that
heating the compound automatically escalates requirements to Level 2/3 due to increased
vapor pressure.

Operational Protocol: Donning & Doffing

Objective: Prevent "secondary exposure" where the user contaminates their own skin while
removing contaminated PPE.[3]

Step-by-Step Doffing (Removal) Workflow
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» Decontaminate Outer Gloves: While still in the fume hood, wipe outer neoprene gloves with
a solvent-soaked pad (Ethanol or Acetone) to remove gross residue. Dispose of pad as
hazardous waste.

» Remove Outer Gloves: Peel off the outer neoprene gloves, turning them inside out. Do not
touch the inner laminate gloves with the dirty outer surface.

 Inspect Inner Gloves: Check Silver Shield/Laminate gloves for visible staining. If clean, they
can be carefully removed; if stained, treat as waste.

 Remove Goggles/Face Shield: Handle by the strap only. Do not touch the front lens.

» Remove Lab Coat: Unsnap/unzip. Peel away from the neck, rolling the outside
(contaminated side) inward.

e Wash Hands: Immediately wash with soap and cool water for 60 seconds. Warm water
opens pores and increases absorption risk.[1]

Emergency Response & Disposal
Spill Response (<50 mL)

o Evacuate: Clear the immediate area.
e PPE Up: Don Full-Face Respirator (OV/AG) and Silver Shield gloves.

e Absorb: Use a Universal Absorbent Pads or vermiculite. Do not use paper towels (rapid
permeation).[1]

o Neutralize: Wipe surface with a mild alkaline detergent (e.g., dilute sodium carbonate) to
neutralize acidic phenol residues.

o Collect: Place all waste in a wide-mouth jar labeled "Hazardous Waste: Chlorinated Phenols
- Toxic/Corrosive."

Disposal Protocol

 Classification: Halogenated Organic Waste.[1]
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+ Method: High-temperature incineration (>1000°C) is required to prevent the formation of
dioxins.[1]

« Prohibition: NEVER dispose of down the drain. This compound is toxic to aquatic life
(Chronic Cat 2) and difficult to biodegrade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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